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Compound of Interest

Compound Name: Octacalcium;phosphate

Cat. No.: B8330694 Get Quote

An In-depth Technical Guide to Octacalcium Phosphate

Core Chemical Identity and Properties
Octacalcium phosphate (OCP) is a significant member of the calcium phosphate family of

biomaterials, recognized primarily as a precursor to biological apatite, the main inorganic

component of bone and teeth.[1][2][3] Its unique crystal structure and chemical properties

make it a subject of extensive research for applications in bone regeneration and drug delivery.

Chemical Formula: Ca₈H₂(PO₄)₆·5H₂O[1][4]

OCP is a hydrated acidic calcium phosphate. Its structure is distinct, featuring alternating

layers: an "apatitic" layer, which is structurally similar to hydroxyapatite (HA), and a "hydrated"

layer containing water molecules and less densely packed calcium and phosphate ions.[5][6]

This layered structure is key to its unique biological and chemical behaviors, including its

eventual conversion to the more stable HA phase in physiological environments.[6][7][8]

Quantitative Data Summary
The fundamental physicochemical properties of OCP are summarized in the table below. These

parameters are critical for its synthesis, characterization, and understanding its biological

interactions.
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Property Value(s) Reference(s)

Molar Mass 446.234023 g/mol [4]

Appearance
White powder; Plate-like or

ribbon-shaped crystals
[4][9][10]

Stoichiometric Ca/P Molar

Ratio
1.33 [4][7]

Crystal System Triclinic [4]

Space Group P-1 [4][11]

Lattice Parameters (Unit Cell)

a = 19.692 - 19.70 Åb = 9.50 -

9.523 Åc = 6.835 - 6.85 Åα =

90.03° - 90.15°β = 92.48° -

92.54°γ = 108.32° - 108.65°

[4][11][12]

Surface Energy (100) Plane
1311 mJ/m² (in vacuum)462

mJ/m² (in water)
[4]

Surface Energy (200) Plane
858 mJ/m² (in vacuum)189

mJ/m² (in water)
[4]

Specific Surface Area

(Synthesized)
16 to 91 m²/g [10][13]

Biological and Chemical Characteristics
OCP's utility in biomedical applications stems from its excellent biocompatibility and its active

role in bone formation processes.

Biomineralization Precursor: OCP is widely considered a transient precursor phase in the

formation of biological apatite in bone and teeth.[1][2] It is thermodynamically unstable under

physiological conditions and hydrolyzes into a more stable, less soluble form of apatite,

similar to the mineral phase of bone.[7][14]

Osteoconductivity and Biodegradability: OCP is both osteoconductive, meaning it supports

the growth of new bone tissue on its surface, and biodegradable.[4][6][8] Its resorption in the

body is accompanied by the local release of calcium and phosphate ions, which are
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essential for bone regeneration.[6][8] Studies have shown OCP to have higher

osteoconductivity than other calcium phosphates like hydroxyapatite or β-tricalcium

phosphate.[4][7]

Cellular Interaction: OCP stimulates bone formation by promoting osteoblast differentiation

and mineralization.[4][6] It also modulates the formation of osteoclasts, the cells responsible

for bone resorption, contributing to a balanced bone remodeling process.[4][15]

Unique Chemical Reactivity: A notable property of OCP is its ability to incorporate

dicarboxylate ions into its layered crystal structure, a feature not seen in other calcium

phosphates.[5][16] This allows for the potential development of functionalized biomaterials

with tailored properties for drug delivery or specific cellular responses.

Experimental Protocols
The synthesis of phase-pure OCP is challenging due to a narrow synthesis window; slight

deviations in reaction parameters can lead to the formation of other calcium phosphate phases

like dicalcium phosphate (DCP) or hydroxyapatite (HA).[3][4]

Synthesis Methodologies
A. Precipitation / Co-precipitation This is a common wet-chemical method for OCP synthesis.

Protocol: A calcium salt solution (e.g., 0.04 M calcium acetate, Ca(CH₃COO)₂) is mixed with

a phosphate buffer solution (e.g., 0.04 M solution of Na₂HPO₄ and NaH₂PO₄).[4][11][12] The

Ca/P molar ratio in the starting reagents is critical and should be maintained at 1.33.[13]

Reaction Conditions:

pH: Maintained in the range of 5.0 to 6.5.[4][11]

Temperature: Controlled between 37°C and 90°C.[4] A temperature of 60°C is frequently

cited.[11][12][13]

Stirring: Continuous stirring is required to ensure homogeneity.

Outcome: The process yields a white precipitate of OCP, which is then filtered, washed, and

dried.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b8330694
https://pubmed.ncbi.nlm.nih.gov/20371385/
https://en.wikipedia.org/wiki/Octacalcium_phosphate
https://www.e-jyms.org/journal/view.php?number=2777
https://en.wikipedia.org/wiki/Octacalcium_phosphate
https://www.benchchem.com/product/b8330694
https://en.wikipedia.org/wiki/Octacalcium_phosphate
https://pmc.ncbi.nlm.nih.gov/articles/PMC9307112/
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Octacalcium_phosphate/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9821757/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11360017/
https://en.wikipedia.org/wiki/Octacalcium_phosphate
https://en.wikipedia.org/wiki/Octacalcium_phosphate
https://www.researchgate.net/publication/223629932_Synthesis_and_hydrolysis_of_octacalcium_phosphate_and_its_characterization_by_electron_microscopy_and_X-ray_diffraction
https://produccion.siia.unam.mx/Publicaciones/ProdCientif/PublicacionFrw.aspx?scopus=0&id=276041
https://www.researchgate.net/publication/365606951_Synthesis_of_Octacalcium_Phosphate_by_Co-precipitation_Method
https://en.wikipedia.org/wiki/Octacalcium_phosphate
https://www.researchgate.net/publication/223629932_Synthesis_and_hydrolysis_of_octacalcium_phosphate_and_its_characterization_by_electron_microscopy_and_X-ray_diffraction
https://en.wikipedia.org/wiki/Octacalcium_phosphate
https://www.researchgate.net/publication/223629932_Synthesis_and_hydrolysis_of_octacalcium_phosphate_and_its_characterization_by_electron_microscopy_and_X-ray_diffraction
https://produccion.siia.unam.mx/Publicaciones/ProdCientif/PublicacionFrw.aspx?scopus=0&id=276041
https://www.researchgate.net/publication/365606951_Synthesis_of_Octacalcium_Phosphate_by_Co-precipitation_Method
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8330694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


B. Hydrolysis of Precursor Phases This method involves the transformation of a less stable

calcium phosphate into OCP.

Protocol (from α-TCP): Alpha-tricalcium phosphate (α-TCP) is hydrolyzed in a dilute acidic

solution. For example, α-TCP powder is combined with 0.0016 M phosphoric acid.[4] This

method is also used for synthesizing OCP with incorporated carboxylate ions by performing

the hydrolysis in an aqueous solution of the relevant carboxylic acid.[17]

Reaction Conditions:

pH: Maintained at approximately 6.0.[4]

Temperature: Typically performed at room temperature (e.g., 25°C) or slightly elevated

temperatures.[4]

Protocol (from DCPD): Dicalcium phosphate dihydrate (DCPD, Brushite) can be hydrolyzed

in buffer solutions, such as sodium acetate, to form OCP.[18]

Characterization Techniques
A multi-technique approach is essential to confirm the phase purity, crystallinity, and

morphology of synthesized OCP.

X-ray Diffraction (XRD): This is the primary technique for phase identification and crystallinity

assessment. OCP has a distinct diffraction pattern that differentiates it from HA, DCPD, and

other calcium phosphates.[9] Characteristic peaks for OCP are found at specific 2θ angles,

corresponding to lattice spacings such as 4.7 Å.[6]

Fourier-Transform Infrared (FTIR) and Raman Spectroscopy: These vibrational spectroscopy

techniques are used to identify the chemical groups present. They can confirm the presence

of phosphate (PO₄³⁻), hydrogen phosphate (HPO₄²⁻), and water molecules characteristic of

the OCP structure. The splitting of the phosphate vibrational bands (e.g., around 960 cm⁻¹)

is an indicator of higher crystal ordering.[19]

Scanning Electron Microscopy (SEM): SEM is used to visualize the surface morphology of

the synthesized powder. OCP typically exhibits a characteristic ribbon-like or plate-like

crystal habit.[9][10]
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Thermogravimetric Analysis (TGA): TGA can differentiate OCP from anhydrous phases like

HA. OCP shows a characteristic weight loss of structural water at temperatures between

100–200°C.[6]

Signaling Pathways and Cellular Modulation
Recent research has revealed that OCP actively modulates intracellular signaling pathways in

osteoblasts, which helps explain its high bioactivity and role in promoting bone formation. OCP

has been shown to regulate the P38, JNK, Src, and AKT signaling pathways.[9][20][21]

P38/MAPK Pathway: OCP treatment activates the phosphorylation of P38, promoting cellular

processes related to proliferation and differentiation.[9][22]

JNK Pathway: OCP inhibits the JNK signaling pathway by reducing the phosphorylation of

JNK.[20] This may affect cell proliferation by inactivating a key signaling system for

apoptosis.

Src Pathway: OCP inhibits the Src signaling pathway by significantly lowering the expression

of phosphorylated Src, while total Src protein levels remain unchanged.[20][22]

AKT Pathway: OCP treatment significantly increases the phosphorylation of AKT (at Ser473),

a key regulator of cell survival and proliferation. Interestingly, this is accompanied by a

decrease in the total amount of AKT protein, suggesting OCP increases the efficiency of AKT

activation.[9][20]
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OCP Modulation of Osteoblast Signaling Pathways.

Experimental and Logical Workflows
The successful application of OCP in research and development relies on a systematic

workflow encompassing synthesis, rigorous characterization, and functional biological

assessment.
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General Experimental Workflow for OCP Research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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